6-Amino-5-bromo-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• IUPAC Name: 6-amino-5-bromo-1-(2-methylpropyl)pyrimidine-2,4-dione
• InChI: InChI=1S/C8H12BrN3O2/c1-4(2)3-12-6(10)5(9)7(13)11-8(12)14/h4H,3,10H2,1-2H3,(H,11,13,14)
• InChI Key: BLGXNRDFTXINIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=C(C(=O)NC1=O)Br)N
• Molecular Formula: C8H12BrN3O2
• Molecular Weight: 262.10 g/mol

Description

6-Amino-5-bromo-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (ABT-2) is an organic compound with a unique structure and properties. It is an important intermediate in the synthesis of a variety of compounds and has been studied extensively for its potential applications in the fields of medicine, chemistry, and biochemistry. ABT-2 has been found to be an effective antifungal agent, an inhibitor of protein kinases, and a potential therapeutic agent for cancer.

Scientific Research Applications

Synthesis and Chemical Properties

A foundational aspect of the scientific interest in compounds such as 6-Amino-5-bromo-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is their role in the synthesis of complex pyrimidine derivatives. For instance, the synthesis of 4-amino-1,5,6,8-tetrahydropyrido[2,3-d]pyrimidine-2,7-diones and 2-amino-3,5,6,8-tetrahydropyrido[2,3-d]pyrimidine-4,7-diones from α,β-unsaturated esters showcases the compound's utility in generating novel pyrimidine isomers through acid hydrolysis and cyclization reactions (Borrell et al., 1996).

Anticancer Activity

The exploration of anticancer properties represents another significant research avenue. Compounds structurally related to 6-Amino-5-bromo-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, such as 1-[(5-bromo-2-thienyl)sulfonyl]-5-fluoro-1,2,3,4-tetrahydropyrimidine-2,4-dione, have been synthesized and tested for their anticancer activity. These compounds exhibit potential anticarcinogenic activity against specific cancer cell lines, underscoring the relevance of this chemical class in the development of new therapeutic agents (Miao, Yan, & Zhao, 2010).

Supramolecular Chemistry

In the realm of supramolecular chemistry, derivatives of 6-amino-1,2,3,4-tetrahydropyrimidine-2,4-diones are investigated for their potential to form novel crown-containing hydrogen-bonded supramolecular assemblies. These studies involve the co-crystallization of pyrimidine derivatives with macrocyclic ligands, forming intricate 2D and 3D networks through extensive hydrogen bonding. This research highlights the utility of pyrimidine derivatives in constructing complex molecular architectures with potential applications in molecular recognition and catalysis (Fonari et al., 2004).